![molecular formula C21H20N2O3 B4751054 N-[2-(4-methoxyphenyl)ethyl]-N'-1-naphthylethanediamide](/img/structure/B4751054.png)
N-[2-(4-methoxyphenyl)ethyl]-N'-1-naphthylethanediamide
Overview
Description
N-[2-(4-methoxyphenyl)ethyl]-N'-1-naphthylethanediamide, also known as MNPA, is a chemical compound that has been widely studied for its potential applications in scientific research. MNPA is a type of amide compound that is commonly used in the field of medicinal chemistry due to its unique structure and properties.
Mechanism of Action
The mechanism of action of N-[2-(4-methoxyphenyl)ethyl]-N'-1-naphthylethanediamide is not fully understood, but it is believed to be related to its interaction with certain receptors in the brain. This compound has been shown to have a high affinity for the sigma-1 receptor, which is involved in various physiological processes, including neurotransmission and cell survival. This compound has also been shown to interact with other receptors, including the dopamine transporter and the serotonin transporter.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of ion channels, and the activation of intracellular signaling pathways. This compound has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its potential therapeutic effects.
Advantages and Limitations for Lab Experiments
N-[2-(4-methoxyphenyl)ethyl]-N'-1-naphthylethanediamide has several advantages for laboratory experiments, including its high purity, stability, and solubility in various solvents. This compound is also relatively easy to synthesize, which makes it a cost-effective compound for research purposes. However, this compound has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action and potential therapeutic applications.
Future Directions
There are several future directions for the study of N-[2-(4-methoxyphenyl)ethyl]-N'-1-naphthylethanediamide, including the development of new drugs based on its structure and properties, the elucidation of its mechanism of action, and the exploration of its potential therapeutic applications. This compound has shown promise as a therapeutic agent for the treatment of various diseases, and further research is needed to fully understand its potential and limitations. Additionally, new synthetic methods for this compound and its derivatives may lead to the development of more potent and selective compounds for scientific research and drug development.
Scientific Research Applications
N-[2-(4-methoxyphenyl)ethyl]-N'-1-naphthylethanediamide has been used in various scientific research applications, including drug discovery and development, neuropharmacology, and cancer research. This compound has been shown to have potential as a therapeutic agent for the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and cancer. This compound has also been studied for its potential use in the development of new drugs for the treatment of addiction and depression. This compound has been shown to have a high affinity for certain receptors in the brain, which makes it a promising candidate for the development of new drugs.
properties
IUPAC Name |
N-[2-(4-methoxyphenyl)ethyl]-N'-naphthalen-1-yloxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2O3/c1-26-17-11-9-15(10-12-17)13-14-22-20(24)21(25)23-19-8-4-6-16-5-2-3-7-18(16)19/h2-12H,13-14H2,1H3,(H,22,24)(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHWVOMCIPRQUET-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCNC(=O)C(=O)NC2=CC=CC3=CC=CC=C32 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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